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Compound of Interest

Compound Name: Apodine

CAS No.: 57932-86-2

Cat. No.: B1213082

Get Quote

A critical review of available data indicates no scientific literature or clinical data pertaining to a

therapeutic agent named "Apodine" for use in combination therapy with standard-of-care

drugs.

Extensive searches of scientific databases and public records have not yielded any information

on a compound designated "Apodine" being investigated in preclinical or clinical settings for

any disease indication. The initial investigation revealed a similarly named drug, Aprodine,

which is a combination antihistamine and decongestant product containing pseudoephedrine

and triprolidine.[1][2][3] This product is used for the relief of symptoms associated with allergies

and the common cold and is not relevant to the context of combination therapy for diseases

typically requiring standard-of-care drugs such as cancer or chronic illnesses.

There is also a chemical compound listed in PubChem as "Apodine," which is identified as a

carbazole alkaloid found in certain plant species.[4] However, there is no associated research

or data suggesting its use as a therapeutic agent in any form of combination therapy.

Due to the complete absence of information on "Apodine" in the requested context, it is not

possible to provide the detailed Application Notes and Protocols as specified. The core
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requirements, including data presentation in tables, detailed experimental protocols, and

visualization of signaling pathways, cannot be fulfilled without any underlying scientific data.

It is possible that "Apodine" may be a typographical error, a very early-stage internal

compound name not yet in the public domain, or a fictional substance.

Recommendations for the User:

Verify the Compound Name: Please double-check the spelling and designation of the

compound of interest.

Provide Additional Identifiers: If available, providing a chemical structure, CAS number, or

any other unique identifier would be crucial for a successful search.

Specify the Therapeutic Area: Information on the intended disease indication (e.g., a specific

type of cancer, a cardiovascular disease) would help narrow the search for relevant

combination therapies, even if the specific agent's name is initially incorrect.

Without further clarification and verifiable information on "Apodine," we are unable to proceed

with generating the requested detailed scientific content. We are committed to providing

accurate and data-driven information and will gladly revisit this request upon receiving the

necessary details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Aspidospermidin-21-oic acid, 2,3-didehydro-6-hydroxy-3-(methoxycarbonyl)-, gamma-
lactone, (5alpha,6alpha,12beta,19alpha)- | C21H22N2O4 | CID 441984 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Apodine in
Combination Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213082/docs#application-notes-and-protocols-
apodine-in-combination-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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